Benzyl 2,3-O-Isopropylidene-6-O-trityl-5-keto-alpha-D-mannofuranose
Overview
Description
Benzyl 2,3-O-Isopropylidene-6-O-trityl-5-keto-alpha-D-mannofuranose (B-IPTK-MF) is a glycoside of the 5-keto-alpha-D-mannofuranose (5-KMF) family. It is a rare sugar that is found in some plants, fungi, and bacteria. B-IPTK-MF has been studied for its potential applications in the pharmaceutical, food, and cosmetic industries. It has been shown to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Antimicrobial Activity
Benzyl 2,3-O-Isopropylidene-6-O-trityl-5-keto-alpha-D-mannofuranose has been found to have antimicrobial properties. It has been shown to be effective against both bacterial and fungal pathogens . This makes it a potential candidate for the development of new antimicrobial agents.
Research in Mannose Metabolism Disorders
This compound is commonly used in research related to disorders associated with mannose metabolism . Mannose is a type of sugar that plays a crucial role in human metabolism, and disorders related to its metabolism can lead to various health issues.
Development of Pharmaceuticals
Benzyl 2,3-O-Isopropylidene-6-O-trityl-5-keto-alpha-D-mannofuranose is a key intermediate in the development of pharmaceuticals targeting infectious diseases . This includes both antiviral and antibacterial agents, making it a valuable compound in the field of medicinal chemistry.
Synthesis of Derivatives
This compound can be used as a starting material for the synthesis of various derivatives . These derivatives can have different properties and uses, expanding the range of potential applications of this compound.
Study of Glycosidation Techniques
The compound has been used in studies related to glycosidation techniques . Glycosidation is a chemical reaction that attaches a sugar molecule to another molecule and is a key process in the synthesis of many bioactive compounds.
Development of Antifungal Agents
In addition to its antibacterial properties, Benzyl 2,3-O-Isopropylidene-6-O-trityl-5-keto-alpha-D-mannofuranose has shown significant antifungal activity . This makes it a potential lead compound in the development of new antifungal medications.
Mechanism of Action
Target of Action
It is known to be a versatile compound widely used in biomedicine .
Mode of Action
It is known to act as a key intermediate in the synthesis of various drugs targeting diseases such as cancer, diabetes, and viral infections .
Pharmacokinetics
It is known to be soluble in chloroform, dichloromethane, and ethyl acetate .
properties
IUPAC Name |
1-[(3aR,4S,6S)-2,2-dimethyl-4-phenylmethoxy-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]-2-trityloxyethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C35H34O6/c1-34(2)40-31-30(39-33(32(31)41-34)37-23-25-15-7-3-8-16-25)29(36)24-38-35(26-17-9-4-10-18-26,27-19-11-5-12-20-27)28-21-13-6-14-22-28/h3-22,30-33H,23-24H2,1-2H3/t30-,31?,32-,33+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFFSXRAQVHMPKF-FEHQCYDISA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OC2C(O1)C(OC2C(=O)COC(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)OCC6=CC=CC=C6)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1(O[C@H]2[C@H](O[C@@H](C2O1)C(=O)COC(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)OCC6=CC=CC=C6)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C35H34O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60676220 |
Source
|
| Record name | Benzyl (3xi)-2,3-O-(1-methylethylidene)-6-O-(triphenylmethyl)-alpha-D-erythro-hexofuranosid-5-ulose | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60676220 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
550.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(3aR,4S,6S)-2,2-dimethyl-4-phenylmethoxy-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]-2-trityloxyethanone | |
CAS RN |
91364-12-4 |
Source
|
| Record name | Benzyl (3xi)-2,3-O-(1-methylethylidene)-6-O-(triphenylmethyl)-alpha-D-erythro-hexofuranosid-5-ulose | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60676220 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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